Cas no 1270459-84-1 (methyl 3-(1-aminoethyl)-4-methylbenzoate)

• Product Name: methyl 3-(1-aminoethyl)-4-methylbenzoate
• CAS No: 1270459-84-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6260377
• PubChem ID: 55295986
• Update Time: 2025-09-19

methyl 3-(1-aminoethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-aminoethyl)-4-methylbenzoate
• AKOS006370867
• EN300-1273008
• SCHEMBL23501649
• 1270459-84-1
• methyl3-(1-aminoethyl)-4-methylbenzoate

• Inchi： 1S/C11H15NO2/c1-7-4-5-9(11(13)14-3)6-10(7)8(2)12/h4-6,8H,12H2,1-3H3
• InChI Key： PXQBHAHWPLQYFQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C=1)C(C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(1-aminoethyl)-4-methylbenzoate

Comprehensive Analysis of Methyl 3-(1-aminoethyl)-4-methylbenzoate (CAS No. 1270459-84-1): Properties, Applications, and Industry Trends

Methyl 3-(1-aminoethyl)-4-methylbenzoate (CAS 1270459-84-1) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, featuring both aminoethyl and methylbenzoate functional groups, exhibits unique reactivity patterns that make it valuable for synthetic applications. Recent literature highlights its role as a key intermediate in the development of targeted drug delivery systems, aligning with the growing demand for precision medicine technologies.

The molecular structure of methyl 3-(1-aminoethyl)-4-methylbenzoate combines aromatic and aliphatic characteristics, enabling diverse chemical modifications. Researchers are particularly interested in its potential to form bioconjugates with bioactive molecules, a topic frequently searched in AI-driven drug discovery platforms. The compound's CAS 1270459-84-1 serves as a crucial identifier in patent databases and material safety documentation, reflecting its importance in regulated industries.

Current market trends show increased interest in multifunctional building blocks like 1270459-84-1, especially for developing sustainable pharmaceuticals. The aminoethyl moiety allows for facile incorporation into peptide-mimetic structures, addressing popular search queries about next-generation therapeutic agents. Analytical studies confirm its stability under standard laboratory conditions, though proper chemical handling protocols should always be observed.

In material science applications, methyl 3-(1-aminoethyl)-4-methylbenzoate demonstrates potential for creating functionalized polymers with tailored properties. This aligns with frequent searches for smart materials in academic and industrial contexts. The compound's dual functionality (ester and amine groups) enables participation in both condensation and nucleophilic reactions, making it versatile for combinatorial chemistry approaches.

Synthetic methodologies for CAS 1270459-84-1 continue to evolve, with recent publications emphasizing green chemistry principles. This responds to growing environmental concerns reflected in search engine trends for eco-friendly synthesis routes. The compound's methylbenzoate core provides excellent solubility characteristics while the aminoethyl side chain offers points for further derivatization.

Quality control protocols for methyl 3-(1-aminoethyl)-4-methylbenzoate typically involve advanced chromatographic techniques, addressing common queries about analytical validation in chemical manufacturing. The 1270459-84-1 identifier appears in numerous technical documents related to pharmaceutical intermediates, underscoring its commercial significance.

Emerging research explores the compound's potential in bioorthogonal chemistry, a hot topic in chemical biology circles. Its balanced lipophilicity, indicated by computational models, makes it suitable for developing cell-permeable probes – a subject generating substantial academic search traffic.

From a regulatory perspective, proper documentation of CAS 1270459-84-1 is essential for compliance with global chemical inventory requirements. The scientific community continues to investigate novel applications of this multifunctional benzoate derivative, particularly in medicinal chemistry projects focusing on structure-activity relationships.

Industrial scale-up considerations for methyl 3-(1-aminoethyl)-4-methylbenzoate production involve optimizing catalytic processes, reflecting manufacturing trends toward atom-efficient synthesis. The compound's structural features make it relevant to current searches about molecular diversity in drug discovery pipelines.

Recent patent analyses reveal growing intellectual property activity surrounding derivatives of 1270459-84-1, particularly in biopharmaceutical applications. This aligns with market demands for novel chemical entities that can address unmet medical needs while meeting stringent quality standards.